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Compound of Interest

Compound Name: (R)-4-Chloro-homophenylalanine

Cat. No.: B11817974

Get Quote

Executive Summary & Core Directive
(R)-4-Chloro-homophenylalanine (CAS: 270596-43-5 / generic analogs) is a halogenated

unnatural amino acid often used in peptide synthesis and medicinal chemistry. While it shares

the general stability of amino acids, the chlorine substituent at the 4-position dictates its

disposal pathway.

The Golden Rule: Because this molecule contains a halogen, all waste streams containing

significant concentrations of this compound must be treated as Halogenated Waste. Failure to

segregate this from non-halogenated organic waste can result in regulatory fines and the

formation of dioxins or corrosive gases (HCl) during improper incineration.

Chemical Profile & Hazard Identification
Before handling waste, verify the material properties. Treat this substance as a Irritant and

Potential Toxicant.
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Property Specification Operational Implication

Chemical Structure Chlorinated Amino Acid Analog
Halogenated Waste Stream

Mandatory

Physical State White to off-white powder
Inhalation hazard (dust); use

fume hood.

GHS Classification

H302 (Harmful if swallowed),

H315 (Skin Irritant), H319 (Eye

Irritant), H335 (Resp.[1]

Irritant)

Standard PPE required.[1][2]

Reactivity
Stable; Incompatible with

strong oxidizers

Do not co-mingle with nitric

acid or permanganates in

waste.

Solubility
Soluble in water (pH

dependent), DMSO, Methanol

Mobility in aqueous and

organic streams is high.

Pre-Disposal Protocol: The "Self-Validating" Setup
To ensure safety, the disposal process begins before the waste is generated.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 (minimum) or P100 particulate respirator if weighing open powder outside a

fume hood.

Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).

Expert Insight: While amino acids are generally zwitterionic and polar, the chlorophenyl

group increases lipophilicity. Double-gloving is recommended if handling solutions in

penetrating solvents like DCM or DMSO.

Ocular: Chemical splash goggles (ANSI Z87.1).

Waste Container Selection
Solid Waste: Wide-mouth high-density polyethylene (HDPE) jar.
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Liquid Waste: Amber glass or HDPE carboy.

Labeling: Must explicitly state "CONTAINS HALOGENATED ORGANICS."

Disposal Workflows
This section details the specific causality of disposal choices. The presence of the Chlorine

atom (

) renders standard "organic waste" incineration protocols insufficient.

Workflow Visualization: The Decision Matrix
The following diagram outlines the logical flow for categorizing waste containing (R)-4-Chloro-
homophenylalanine.
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Waste Generation:
(R)-4-Chloro-homophenylalanine

Determine Physical State

Solid / Powder Liquid / Solution

1. Double bag in polyethylene
2. Place in Wide-Mouth Jar

Label: 'Hazardous Solid Waste'
(Toxic/Irritant)

Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, Acetone, DMSO)

Aqueous Buffer
(Water, PBS)

HALOGENATED WASTE STREAM
(High Temp Incineration)

Compatible Contaminated by Cl atom If >1000ppm Organic Content

Click to download full resolution via product page

Figure 1: Decision logic for segregating chlorinated amino acid waste. Note that non-

halogenated solvents become "Halogenated Waste" once this compound is dissolved in them.

Detailed Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess Reagent)
Context: You have a vial of (R)-4-Chloro-homophenylalanine that is degraded or no longer

needed.

Containment: Do not empty the vial. Keep the substance in its original container if possible.
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Secondary Containment: Place the original vial inside a clear polyethylene bag and seal it

(Zip-lock or heat seal).

Bulking: Place the sealed bag into a dedicated Solid Hazardous Waste drum/pail.

Labeling: The tag must list "4-Chloro-homophenylalanine" and check "Toxic" and "Irritant."

Why: Solid waste is often shredded before incineration. Double bagging prevents dust

generation during the shredding process.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Context: The compound is dissolved in a solvent (e.g., during peptide coupling or extraction).

Assess Solvent:

If DCM/Chloroform: Pour directly into the Halogenated Waste carboy.

If Methanol/Acetone/DMSO: Even though these solvents are non-halogenated, the

dissolved solute contains Chlorine. You must dispose of this mixture in the Halogenated

Waste carboy.

Expert Insight: Mixing chlorinated solutes into non-halogenated solvent waste streams

(often used for fuel blending) can corrode cement kilns and violate EPA "Used Oil"

specifications (Total Halogens > 1,000 ppm) [1, 4].

pH Check: If the reaction involved acid/base workups, neutralize the solution to pH 5–9

before adding to the organic waste carboy to prevent exothermic reactions or gas evolution

in the waste container.

Scenario C: HPLC Effluent
Context: Aqueous/Acetonitrile gradients containing trace amounts of the compound.

Collection: Collect effluent in a dedicated carboy.

Classification: Due to the high dilution, some facilities allow this as "Aqueous Waste."

However, the safest and most compliant route for chlorinated aromatics is Halogenated
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Organic Waste, particularly if the organic modifier (Acetonitrile) concentration exceeds 10-

20%.

Emergency Procedures (Spills)
Minor Spill (< 5g Solid or < 100mL Liquid):

Isolate: Alert nearby personnel.

PPE: Don nitrile gloves, goggles, and N95 mask.

Action (Solid): Gently cover powder with wet paper towels to prevent dusting. Scoop up

paste and place in a hazardous waste bag.

Action (Liquid): Absorb with vermiculite or polypropylene pads.

Decontamination: Wipe surface with 10% soap solution, followed by water.

Major Spill:

Evacuate: Leave the immediate area.

Ventilate: If safe, ensure fume hoods are running.

Contact: Call EHS (Environmental Health & Safety) immediately.

Regulatory References
U.S. EPA.Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261

(Identification and Listing of Hazardous Waste).

MedChemExpress.Safety Data Sheet: L-Homophenylalanine analogs. (Used as proxy for

general amino acid handling).

Temple University EHS.Halogenated Solvents in Laboratories - Waste Segregation Guide.

EPA.Managing Used Oil: Advice for Small Businesses (Halogen Rule).

Fisher Scientific.DL-4-Chlorophenylalanine Safety Data Sheet.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11817974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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